7,7'-[(2,5-Dimethyl-1,4-phenylene)bis(oxy)]di(heptan-1-amine)

• CAS No.: 62397-74-4
• Molecular Formula: C22H40N2O2
• Molecular Weight: 364.6 g/mol
• IUPAC Name: 7-[4-(7-aminoheptoxy)-2,5-dimethylphenoxy]heptan-1-amine
• InChI: InChI=1S/C22H40N2O2/c1-19-17-22(26-16-12-8-4-6-10-14-24)20(2)18-21(19)25-15-11-7-3-5-9-13-23/h17-18H,3-16,23-24H2,1-2H3
• InChI Key: KHPQKYLQZWIDGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OCCCCCCCN)C)OCCCCCCCN

Description

7,7’-[(2,5-Dimethyl-1,4-phenylene)bis(oxy)]di(heptan-1-amine) is an organic compound characterized by its unique structure, which includes a dimethyl-phenylene core linked by oxy groups to heptan-1-amine chains

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,7’-[(2,5-Dimethyl-1,4-phenylene)bis(oxy)]di(heptan-1-amine) typically involves the condensation of 2,5-dimethyl-1,4-phenylenediamine with heptan-1-amine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of high-purity reagents and advanced purification techniques ensures the consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

7,7’-[(2,5-Dimethyl-1,4-phenylene)bis(oxy)]di(heptan-1-amine) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to optimize yield and selectivity.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amine derivatives.

Scientific Research Applications

7,7’-[(2,5-Dimethyl-1,4-phenylene)bis(oxy)]di(heptan-1-amine) has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 7,7’-[(2,5-Dimethyl-1,4-phenylene)bis(oxy)]di(heptan-1-amine) involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2,5-Dimethyl-1,4-phenylenediamine: Shares a similar core structure but lacks the heptan-1-amine chains.

4,4’-[(2,5-Dimethyl-1,4-phenylene)bis(oxy)]di(heptan-1-amine): A structural isomer with different substitution patterns.

Uniqueness

7,7’-[(2,5-Dimethyl-1,4-phenylene)bis(oxy)]di(heptan-1-amine) is unique due to its specific arrangement of functional groups, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry.